Cas no 866149-18-0 (2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid)
2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-α,3-dimethyl-4-(4-methylphenyl)-5-oxo-
- 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid
-
- MDL: MFCD04126390
- Inchi: 1S/C13H15N3O3/c1-8-4-6-11(7-5-8)15-10(3)14-16(13(15)19)9(2)12(17)18/h4-7,9H,1-3H3,(H,17,18)
- InChI Key: MCMKWNOWBZBRAE-UHFFFAOYSA-N
- SMILES: O=C1N(N=C(C)N1C1C=CC(C)=CC=1)C(C)C(=O)O
2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB301312-500 mg |
2-[3-Methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid; . |
866149-18-0 | 500mg |
€678.60 | 2023-04-26 | ||
| abcr | AB301312-1 g |
2-[3-Methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid; . |
866149-18-0 | 1g |
€1312.80 | 2023-04-26 | ||
| abcr | AB301312-500mg |
2-[3-Methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid; . |
866149-18-0 | 500mg |
€678.60 | 2025-04-16 | ||
| abcr | AB301312-1g |
2-[3-Methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid; . |
866149-18-0 | 1g |
€1312.80 | 2025-04-16 | ||
| Ambeed | A942318-1g |
2-[3-Methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid |
866149-18-0 | 90% | 1g |
$611.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617807-1mg |
2-(3-Methyl-5-oxo-4-(p-tolyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)propanoic acid |
866149-18-0 | 98% | 1mg |
¥535.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617807-5mg |
2-(3-Methyl-5-oxo-4-(p-tolyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)propanoic acid |
866149-18-0 | 98% | 5mg |
¥573.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617807-10mg |
2-(3-Methyl-5-oxo-4-(p-tolyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)propanoic acid |
866149-18-0 | 98% | 10mg |
¥739.00 | 2024-04-27 | |
| A2B Chem LLC | AI85215-1mg |
2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid |
866149-18-0 | >90% | 1mg |
$202.00 | 2023-12-29 | |
| A2B Chem LLC | AI85215-5mg |
2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid |
866149-18-0 | >90% | 5mg |
$215.00 | 2023-12-29 |
2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid Suppliers
2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid
Comprehensive Overview of 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid (CAS No. 866149-18-0)
2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid (CAS No. 866149-18-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,4-triazole derivatives, a class known for their diverse biological activities. Researchers are particularly interested in its role as a potential intermediate in the synthesis of novel therapeutic agents, given its propanoic acid moiety and methylphenyl substitution pattern.
The molecular structure of 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid combines a triazole ring with a carboxylic acid functional group, making it a versatile building block for drug discovery. Recent studies highlight its relevance in addressing modern health challenges, such as antimicrobial resistance and chronic inflammatory conditions. For instance, its structural analogs have shown promise in targeting enzyme inhibition pathways, a hot topic in precision medicine and personalized therapeutics.
In the context of green chemistry and sustainable synthesis, this compound aligns with the growing demand for eco-friendly chemical processes. Its 5-oxo-4,5-dihydro-1H-1,2,4-triazole core is amenable to catalytic transformations, reducing the need for hazardous reagents. This aspect resonates with current trends in AI-driven molecular design, where computational tools optimize synthetic routes for efficiency and minimal environmental impact.
From an industrial perspective, CAS No. 866149-18-0 is often explored for its potential in crop protection formulations. The 4-methylphenyl group enhances lipophilicity, a critical factor in agrochemical bioavailability. As global agriculture faces pressures from climate change, compounds like this are investigated for their role in developing next-generation pesticide alternatives with lower ecological footprints.
Analytical characterization of 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure high purity standards, a key concern for regulatory compliance in pharmaceutical applications. The compound’s stability under various pH conditions is also a subject of ongoing research, particularly for oral drug delivery systems.
In summary, 866149-18-0 represents a compelling case study at the intersection of medicinal chemistry and material science. Its multifaceted applications—from drug development to sustainable agriculture—make it a valuable subject for academic and industrial research. As the scientific community prioritizes molecular diversity and functional innovation, this compound continues to inspire new avenues for discovery.
866149-18-0 (2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)